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Compound of Interest

Compound Name: FM-381

Cat. No.: B15610211

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and step-by-step procedures for the
safe disposal of FM-381, a potent and selective JAK3 inhibitor. In the absence of a specific
Safety Data Sheet (SDS) for FM-381, this guidance is based on established best practices for
the disposal of solid chemical waste and solutions containing dimethyl sulfoxide (DMSO).

Chemical and Physical Properties of FM-381

A summary of the known quantitative data for FM-381 is presented below. This information is
crucial for understanding the compound's characteristics and handling requirements.

Property Value Source
Molecular Formula C24H24N6O2 [1][2]
Formula Weight 428.5 g/mol [1]
Appearance Crystalline solid [1]
Purity >98% [1]
Solubility DMSO: 1 mg/ml [1]

Room temperature for months,
Storage Temperature [2]
or -20°C for up to 3 years
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Core Principles of Chemical Waste Disposal

The foundational principle of laboratory waste management is to ensure safety and minimize
environmental impact. All laboratory personnel must be trained in proper waste handling and
disposal procedures.[3] It is imperative to never dispose of hazardous chemicals by
evaporation, in the regular trash, or down the sewer.[2]

Experimental Protocols: A General Framework for
Disposal

While specific experimental protocols for the disposal of FM-381 are not available, the following
methodologies, derived from general laboratory chemical waste guidelines, should be adopted.

1. Waste ldentification and Segregation:
o Treat all waste containing FM-381 as hazardous chemical waste.
e Segregate solid FM-381 waste from solutions containing FM-381.

» Do not mix incompatible waste streams. For instance, waste containing FM-381 dissolved in
DMSO should be collected separately from aqueous waste.

2. Solid FM-381 Waste Disposal:

o Collect uncontaminated or expired solid FM-381 in its original container if possible, or in a
clearly labeled, sealable, and chemically compatible container.

» For labs generating small quantities of solid chemical waste, it is common to collect it for
disposal via a licensed hazardous waste contractor.

3. FM-381 in DMSO Solution Disposal:

e FM-381 is soluble in DMSO. Waste solutions of FM-381 in DMSO should be collected in a
designated, labeled, and sealed container.

e DMSO can be disposed of with other organic solvents.[4] However, if mixed with other
materials, it is crucial to assess the compatibility and consult with your institution's
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Environmental Health and Safety (EHS) department.

o A common method for the disposal of organic solvent waste is through chemical incineration
by a licensed facility.

4. Contaminated Labware Disposal:

» Disposable labware (e.g., pipette tips, vials) contaminated with FM-381 should be collected
in a designated, labeled, and sealed container for solid chemical waste.

o Empty chemical containers must be managed properly. Containers that held FM-381 should
be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous waste.[2][3][5] After thorough rinsing and air-drying, and with all labels defaced,
the container may be disposed of as regular solid waste, in accordance with institutional
policies.[2][5]

Procedural Workflow for FM-381 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of FM-381 waste.
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Figure 1. FM-381 Disposal Workflow

Institutional and Regulatory Compliance

It is the responsibility of the waste generator to ensure that all chemical waste is managed and
disposed of in compliance with local, state, and federal regulations. All laboratory personnel
should be familiar with their institution's specific hazardous waste disposal procedures and
contact their Environmental Health and Safety (EHS) department for guidance. EHS is
responsible for developing and maintaining waste disposal procedures, providing training, and
ensuring compliance.

By adhering to these general principles and the procedural workflow, researchers can ensure
the safe and responsible disposal of FM-381, thereby protecting themselves, their colleagues,
and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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